Cas no 1330756-18-7 (3-(bromomethyl)-1-isopropylpyrrolidine)

• Product Name: 3-(bromomethyl)-1-isopropylpyrrolidine
• CAS No: 1330756-18-7
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 5094306
• Update Time: 2025-06-09

3-(bromomethyl)-1-isopropylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1-propan-2-ylpyrrolidine
• 3-(bromomethyl)-1-isopropylpyrrolidine

• Inchi： 1S/C8H16BrN/c1-7(2)10-4-3-8(5-9)6-10/h7-8H,3-6H2,1-2H3
• InChI Key： GETGPMUBCWOGTD-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(CBr)C1

Additional information on 3-(bromomethyl)-1-isopropylpyrrolidine

Comprehensive Overview of 3-(bromomethyl)-1-isopropylpyrrolidine (CAS No. 1330756-18-7): Properties, Applications, and Industry Insights

3-(bromomethyl)-1-isopropylpyrrolidine (CAS No. 1330756-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrrolidine derivative is characterized by its unique molecular structure, featuring a bromomethyl group at the 3-position and an isopropyl substituent on the nitrogen atom. The compound's versatility stems from its ability to serve as a key intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for pyrrolidine-based intermediates like 3-(bromomethyl)-1-isopropylpyrrolidine has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in creating chiral catalysts and pharmaceutical building blocks. The bromomethyl group offers excellent reactivity for further functionalization, making this compound valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of CAS 1330756-18-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Its physical properties, including solubility in common organic solvents and stability under various conditions, make it particularly useful for laboratory-scale reactions and industrial applications alike.

From an industrial perspective, 3-(bromomethyl)-1-isopropylpyrrolidine has become increasingly important in the development of crop protection agents and specialty chemicals. Its structural features allow for the creation of compounds with enhanced biological activity and selectivity. The agrochemical industry, in particular, has shown growing interest in pyrrolidine derivatives for their potential in developing new-generation pesticides with improved environmental profiles.

Quality control measures for 1330756-18-7 are critical, with manufacturers implementing strict protocols to ensure batch-to-batch consistency. The compound's storage typically requires protection from moisture and light, with recommended conditions including inert atmospheres and controlled temperatures. These handling precautions help maintain the compound's reactivity and shelf life for optimal performance in downstream applications.

Recent scientific literature highlights the compound's utility in asymmetric synthesis and organocatalysis. The stereochemistry of the pyrrolidine ring, combined with the reactive bromomethyl group, enables the construction of complex chiral molecules with high enantioselectivity. This has opened new avenues in the synthesis of pharmaceutical intermediates and fine chemicals, addressing the growing demand for optically pure compounds in the healthcare sector.

Environmental and safety considerations for 3-(bromomethyl)-1-isopropylpyrrolidine follow standard chemical handling protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices including the use of personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in the context of green chemistry initiatives.

The market for pyrrolidine derivatives continues to expand, with CAS 1330756-18-7 positioned as a valuable intermediate in this growing sector. Industry analysts project sustained demand for such specialized building blocks, driven by innovation in pharmaceutical development and material science. Custom synthesis services and contract manufacturing organizations are increasingly offering this compound to meet diverse research and production needs.

Future research directions for 3-(bromomethyl)-1-isopropylpyrrolidine may explore its potential in bioconjugation chemistry and drug delivery systems. The reactive bromomethyl group offers possibilities for creating targeted molecular constructs, while the pyrrolidine scaffold provides favorable pharmacokinetic properties. These characteristics make the compound particularly interesting for prodrug development and biopharmaceutical applications.

In conclusion, 3-(bromomethyl)-1-isopropylpyrrolidine (CAS No. 1330756-18-7) represents an important class of organic intermediates with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to make it a compound of interest across multiple scientific disciplines. As research progresses, new applications for this versatile building block are likely to emerge, further solidifying its position in the chemical industry's toolkit.